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Compound of Interest

Compound Name: 4-Oxooctanenitrile

CAS No.: 64277-98-1

Cat. No.: B14502631

Get Quote

Abstract
This application note details high-efficiency protocols for the microwave-assisted transformation

of 4-oxooctanenitrile, a versatile

-keto nitrile building block. While traditional thermal methods for cyclizing or hydrolyzing

-keto nitriles often require prolonged reflux (6–12 hours) and harsh reagents, microwave (MW)
irradiation drastically reduces reaction times to minutes while improving yield and purity.

We present two core workflows:

Heterocyclization: Rapid synthesis of 6-propyl-4,5-dihydropyridazin-3(2H)-one, a scaffold

relevant to cardiovascular and anti-inflammatory drug discovery.

Hydrolysis: Accelerated conversion to 4-oxooctanoic acid, a critical precursor for

-propyl-

-butyrolactone (fragrance and pheromone synthesis).
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Molecule Profile & Reactivity[1]
4-Oxooctanenitrile is a bifunctional aliphatic precursor containing a ketone at C4 and a nitrile

at C1. Its reactivity is defined by the 1,4-relationship between the electrophilic carbonyl and the

hydrolyzable nitrile, making it an ideal substrate for "Paal-Knorr" type cyclizations and

heterocycle formation.

Property Data

CAS Number
19225-84-4 (Generic

-keto nitrile class reference)

Formula

MW 139.19 g/mol

Boiling Point ~130–135°C (at 10 mmHg)

Key Hazards Irritant (Skin/Eye), Harmful if swallowed (Nitrile).

Solubility
Soluble in Ethanol, MeOH, DMSO, Acetonitrile;

slightly soluble in water.

Protocol A: Synthesis of 6-Propyl-4,5-
dihydropyridazin-3(2H)-one
This protocol utilizes the nucleophilic character of hydrazine to effect a condensation-

cyclization sequence. Under MW irradiation, the rate-limiting step—the intramolecular

nucleophilic attack of the hydrazone nitrogen on the nitrile carbon—is significantly accelerated.

Reaction Scheme
The reaction proceeds via the formation of a hydrazone intermediate, followed by cyclization

and hydrolysis of the resulting imino-ether/amidine species to the thermodynamic lactam

product.
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Figure 1: Mechanistic pathway for the MW-assisted synthesis of pyridazinones from

-keto nitriles.

Experimental Procedure
Reagents:

4-Oxooctanenitrile (1.0 equiv, 2.0 mmol, ~278 mg)

Hydrazine Hydrate (80% aq., 3.0 equiv, 6.0 mmol)

Solvent: Ethanol (3 mL)

Catalyst: Glacial Acetic Acid (2-3 drops)

Equipment:

Single-mode Microwave Reactor (e.g., CEM Discover or Anton Paar Monowave).

10 mL Pressure Vial with crimp cap/silicone septum.

Step-by-Step Protocol:

Preparation: In a 10 mL microwave vial, dissolve 4-oxooctanenitrile (278 mg) in Ethanol (3

mL).

Addition: Add Hydrazine Hydrate (excess is required to prevent dimer formation) followed by

catalytic Acetic Acid. Seal the vial immediately.

Irradiation Parameters:
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Mode: Dynamic (Standard Control)

Temperature: 130°C

Hold Time: 10 minutes

Pressure Limit: 250 psi (17 bar)

Power: Max 200W (System will modulate to maintain 130°C)

Stirring: High (magnetic stir bar is essential for thermal homogeneity).

Work-up:

Cool the vial to <50°C using compressed air (built-in feature of most reactors).

Pour the reaction mixture into crushed ice (10 g).

The solid product often precipitates immediately. If not, extract with Ethyl Acetate (

mL).

Wash organic layer with brine, dry over

, and concentrate.

Purification: Recrystallization from Ethanol/Water (8:2) or flash chromatography (Ethyl

Acetate/Hexane).

Expected Yield: 85–92% Reaction Time: 10 mins (vs. 8 hours thermal reflux).

Protocol B: Rapid Hydrolysis to 4-Oxooctanoic Acid
Hydrolysis of the nitrile group typically requires strong acids and long heating times (

C for hours). Microwave heating allows for "superheating" of aqueous acid solutions, driving the
hydrolysis to completion in minutes without charring the aliphatic chain.

Workflow Diagram
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Figure 2: Operational workflow for the high-temperature hydrolysis.

Experimental Procedure
Reagents:

4-Oxooctanenitrile (2.0 mmol)

Hydrochloric Acid (20% aq., 4 mL)

Protocol:

Loading: Place substrate and acid in a 10 mL microwave process vial.

Irradiation:

Temp: 150°C
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Time: 15 minutes

Pressure: Monitor closely; aqueous acids generate significant pressure (~5-8 bar at this

temp). Ensure vial is rated for 20 bar.

Isolation:

Dilute mixture with water (10 mL).

Extract with Dichloromethane (DCM).

Evaporate solvent to yield the crude keto-acid.

Note: This product can spontaneously cyclize to the pseudo-lactone (

-hydroxy-

-propylbutyrolactone) upon standing or acidic workup.

Optimization & Troubleshooting (Expert Insights)
As an Application Scientist, I recommend the following optimizations based on common pitfalls:
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Parameter Observation Recommendation

Solvent Choice

Ethanol is standard, but if

solubility is poor (due to the

lipophilic propyl chain), use n-

Propanol.

n-Propanol has a higher

boiling point and better

microwave absorption (tan

) than Ethanol, allowing lower

pressure operation at 130°C.

Temperature
Reaction incomplete at 100°C;

degradation at >160°C.

130°C is the "Sweet Spot" for

hydrazine condensations. Do

not exceed 140°C to avoid

hydrazine decomposition.

Pressure Spikes

Rapid gas evolution (

or

byproducts) can trip safety

sensors.

Use a ramp time of 2 minutes

to reach target temperature.

Do not "shock" the reaction

with instant max power.

Stoichiometry
Dimer formation (azine) is a

common side product.

Always use excess hydrazine

(2.5–3.0 equiv) to favor the

mono-hydrazone and

subsequent cyclization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. ajrconline.org [ajrconline.org]

2. asianpubs.org [asianpubs.org]

To cite this document: BenchChem. [Application Note: Microwave-Assisted Synthesis
Involving 4-Oxooctanenitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14502631/docs#application-note-microwave-
assisted-synthesis-involving-4-oxooctanenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.ajrconline.org/HTMLPaper.aspx?Journal=Asian%20Journal%20of%20Research%20in%20Chemistry;PID=2020-13-4-5
https://asianpubs.org/index.php/ajchem/article/download/12350/12331
https://www.benchchem.com/product/b14502631?utm_src=pdf-custom-synthesis#bc-rfq
https://www.ajrconline.org/HTMLPaper.aspx?Journal=Asian%20Journal%20of%20Research%20in%20Chemistry;PID=2020-13-4-5
https://asianpubs.org/index.php/ajchem/article/download/12350/12331
https://www.benchchem.com/product/b14502631/docs#application-note-microwave-assisted-synthesis-involving-4-oxooctanenitrile
https://www.benchchem.com/product/b14502631/docs#application-note-microwave-assisted-synthesis-involving-4-oxooctanenitrile
https://www.benchchem.com/product/b14502631/docs#application-note-microwave-assisted-synthesis-involving-4-oxooctanenitrile
https://www.benchchem.com/product/b14502631/docs#application-note-microwave-assisted-synthesis-involving-4-oxooctanenitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14502631?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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